Cas no 1928-68-3 (2,4,5-Pyrimidinetriamine,N2-methyl-)

• Product Name: 2,4,5-Pyrimidinetriamine,N2-methyl-
• CAS No: 1928-68-3
• MF: C₅H₉N₅
• MW: 139.158459424973
• CID: 118218
• PubChem ID: 255375
• Update Time: 2025-04-18

2,4,5-Pyrimidinetriamine,N2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Pyrimidinetriamine,N2-methyl-
• 2,4,5-Pyrimidinetriamine, N2-methyl- (9CI)
• N2-methylpyrimidine-2,4,5-triamine
• 2-N-methylpyrimidine-2,4,5-triamine
• AKOS006342243
• HMRJNTFPVKKQKH-UHFFFAOYSA-N
• 2-methylamino-4,5-diamino-pyrimidine
• 2,4,5-Pyrimidinetriamine,n2-methyl-(9ci)
• SCHEMBL2944896
• 1928-68-3

• Inchi： 1S/C5H9N5/c1-8-5-9-2-3(6)4(7)10-5/h2H,6H2,1H3,(H3,7,8,9,10)
• InChI Key： HMRJNTFPVKKQKH-UHFFFAOYSA-N
• SMILES： N(C)C1=NC=C(C(N)=N1)N

Computed Properties

• Exact Mass: 139.08597
• Monoisotopic Mass: 139.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 89.85